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Compound of Interest

Compound Name: L694247

Cat. No.: B1673920 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

While a specific Safety Data Sheet (SDS) with detailed disposal procedures for L694247 is not

readily available in the public domain, this guide provides a comprehensive operational plan

based on the compound's chemical properties and established best practices for hazardous

waste management in a laboratory setting.

L694247 is identified as a selective serotonin 5-HT1B and 5-HT1D full agonist with the

chemical formula C20H21N5O3S[1]. Given its nature as a complex organic molecule and a

potent bioactive agent, it must be treated as hazardous chemical waste. Improper disposal can

lead to environmental contamination and potential health risks.

Core Principles for Disposal
The fundamental principle for the disposal of L694247 is to prevent its release into the

environment. This means it should never be disposed of down the drain or in regular solid

waste[2][3]. All waste containing L694247, including pure compound, solutions, and

contaminated materials, must be collected and managed as hazardous chemical waste.

Quantitative Data Summary
Due to the absence of a specific SDS for L694247, quantitative data regarding its

environmental fate, toxicity for disposal purposes, or specific concentration limits for disposal

are not available. The following table summarizes key identifiers for L694247.
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Identifier Value Reference

IUPAC Name

N-[4-({5-[3-(2-Aminoethyl)-1H-

indol-5-yl]-1,2,4-oxadiazol-3-

yl}methyl)phenyl]methanesulfo

namide

[1]

CAS Number 137403-12-4 [1]

Molecular Formula C20H21N5O3S [1]

Molar Mass 411.48 g/mol [1]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection and disposal of L694247
waste.

1. Personal Protective Equipment (PPE):

Before handling L694247 or its waste, ensure appropriate PPE is worn, including a lab coat,

safety goggles, and chemical-resistant gloves[4][5].

2. Waste Segregation and Collection:

Solid Waste: Collect un-used or expired solid L694247, as well as any lab materials grossly

contaminated with the solid (e.g., weighing boats, contaminated paper towels), in a

dedicated, clearly labeled hazardous waste container. The container should be made of a

material compatible with organic compounds and have a secure lid[2].

Liquid Waste: Collect all solutions containing L694247 in a separate, leak-proof, and clearly

labeled liquid hazardous waste container[2]. Do not mix with other incompatible waste

streams[2].

Sharps Waste: Any sharps (needles, scalpels, etc.) contaminated with L694247 must be

disposed of in a designated, puncture-proof sharps container for chemically contaminated

sharps[2].
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Empty Containers: The original container of L694247 should be triple-rinsed with a suitable

solvent (e.g., ethanol or acetone). The rinsate must be collected as hazardous liquid

waste[6]. After rinsing and air-drying in a fume hood, the defaced container may be disposed

of according to institutional guidelines for empty chemical containers[6].

3. Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "L694247," and an indication of the major components and their approximate

concentrations[6]. Follow your institution's specific labeling requirements.

4. Storage:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory[3]. The area should be secure, away from general traffic, and have secondary

containment to prevent spills. Ensure the container lids are securely closed except when

adding waste[3].

5. Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste[6][7]. EHS professionals are trained in the

proper handling and disposal of chemical waste in accordance with federal, state, and local

regulations.

Logical Workflow for L694247 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of L694247 waste.
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Caption: Workflow for the safe disposal of L694247 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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